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Compound of Interest

Compound Name: (3-Bromopyridin-2-yl)methanol

Cat. No.: B1282956 Get Quote

For research use only. Not for use in diagnostic procedures.

Introduction
(3-Bromopyridin-2-yl)methanol is a functionalized pyridine derivative that holds potential as a

versatile building block in the synthesis of advanced materials. Its structure, featuring a reactive

bromine atom, a nucleophilic pyridyl nitrogen, and a hydroxyl group, allows for a variety of

chemical modifications. These functionalities enable its use as a precursor for designing

ligands for metal complexes, monomers for polymerization, and key intermediates for organic

electronic materials. The strategic placement of these groups allows for the tuning of electronic

and steric properties in the final materials.[1]

While specific, in-depth applications of (3-Bromopyridin-2-yl)methanol in materials science

are not extensively documented in publicly available literature, its chemical nature suggests its

utility in several areas. This document outlines a representative application in the development

of luminescent metal complexes, a field where pyridine-based ligands are of significant interest

for applications in organic light-emitting diodes (OLEDs), chemical sensors, and photodynamic

therapy.

Physicochemical Properties
A summary of the key physicochemical properties of (3-Bromopyridin-2-yl)methanol is
provided below. This data is essential for its proper handling, storage, and use in synthetic

procedures.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b1282956?utm_src=pdf-interest
https://www.benchchem.com/product/b1282956?utm_src=pdf-body
https://www.benchchem.com/product/b599396
https://www.benchchem.com/product/b1282956?utm_src=pdf-body
https://www.benchchem.com/product/b1282956?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1282956?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

CAS Number 52378-64-0 [2]

Molecular Formula C₆H₆BrNO [2]

Molecular Weight 188.02 g/mol [2]

Appearance Solid

Boiling Point 260.9 ± 25.0 °C (Predicted)

Density 1.668 ± 0.06 g/cm³ (Predicted)

Storage Temperature Refrigerator

Representative Application: Synthesis of a
Luminescent Iridium(III) Complex
This section details a representative protocol for the application of (3-Bromopyridin-2-
yl)methanol as a precursor for a bidentate ligand, which is subsequently used to synthesize a

luminescent Iridium(III) complex. Such complexes are of interest for their phosphorescent

properties.

Synthetic Workflow
The overall synthetic strategy involves two main stages:

Ligand Synthesis: Modification of (3-Bromopyridin-2-yl)methanol to introduce a second

coordinating group, forming a bidentate ligand. A common approach is the Suzuki coupling

reaction to introduce a phenyl group, followed by further functionalization if required.

Complexation: Reaction of the synthesized ligand with an Iridium(III) precursor to form the

final phosphorescent complex.
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Stage 1: Ligand Synthesis

Stage 2: Complexation

(3-Bromopyridin-2-yl)methanol

Suzuki Coupling
(Phenylboronic acid, Pd catalyst, base)

Reactant

(3-Phenylpyridin-2-yl)methanol

Product

Oxidation
(e.g., MnO2)

Reactant

3-Phenylpyridine-2-carbaldehyde
(Bidentate Ligand)

Product

Reaction in inert atmosphere
(e.g., N2 or Ar)

Ligand

[Ir(ppy)2Cl]2
(Iridium precursor)

Precursor

Final Luminescent Iridium(III) Complex

Product
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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